11beta,21-Dihydroxypregna-1,4,16-triene-3,20-dione 21-acetate
11beta,21-Dihydroxypregna-1,4,16-triene-3,20-dione 21-acetate
Brand Name:
Vulcanchem
CAS No.:
3044-42-6
VCID:
VC0052705
InChI:
InChI=1S/C23H28O5/c1-13(24)28-12-20(27)18-7-6-17-16-5-4-14-10-15(25)8-9-22(14,2)21(16)19(26)11-23(17,18)3/h7-10,16-17,19,21,26H,4-6,11-12H2,1-3H3/t16-,17-,19-,21+,22-,23-/m0/s1
SMILES:
CC(=O)OCC(=O)C1=CCC2C1(CC(C3C2CCC4=CC(=O)C=CC34C)O)C
Molecular Formula:
C23H28O5
Molecular Weight:
384.5 g/mol
11beta,21-Dihydroxypregna-1,4,16-triene-3,20-dione 21-acetate
CAS No.: 3044-42-6
Reference Standards
VCID: VC0052705
Molecular Formula: C23H28O5
Molecular Weight: 384.5 g/mol
| CAS No. | 3044-42-6 |
|---|---|
| Product Name | 11beta,21-Dihydroxypregna-1,4,16-triene-3,20-dione 21-acetate |
| Molecular Formula | C23H28O5 |
| Molecular Weight | 384.5 g/mol |
| IUPAC Name | [2-[(8S,9S,10R,11S,13S,14S)-11-hydroxy-10,13-dimethyl-3-oxo-6,7,8,9,11,12,14,15-octahydrocyclopenta[a]phenanthren-17-yl]-2-oxoethyl] acetate |
| Standard InChI | InChI=1S/C23H28O5/c1-13(24)28-12-20(27)18-7-6-17-16-5-4-14-10-15(25)8-9-22(14,2)21(16)19(26)11-23(17,18)3/h7-10,16-17,19,21,26H,4-6,11-12H2,1-3H3/t16-,17-,19-,21+,22-,23-/m0/s1 |
| Standard InChIKey | ABGUZAVIFZZDDZ-MHYQPVDNSA-N |
| Isomeric SMILES | CC(=O)OCC(=O)C1=CC[C@@H]2[C@@]1(C[C@@H]([C@H]3[C@H]2CCC4=CC(=O)C=C[C@]34C)O)C |
| SMILES | CC(=O)OCC(=O)C1=CCC2C1(CC(C3C2CCC4=CC(=O)C=CC34C)O)C |
| Canonical SMILES | CC(=O)OCC(=O)C1=CCC2C1(CC(C3C2CCC4=CC(=O)C=CC34C)O)C |
| Synonyms | 11β,21-Dihydroxypregna-1,4,16-triene-3,20-dione 21-Acetate; (11β)-21-(Acetyloxy)-11-hydroxypregna-1,4,16-triene-3,20-dione; |
| PubChem Compound | 102365 |
| Last Modified | Nov 11 2021 |
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